(1-(Methylsulfonyl)piperidin-4-yl)(4-(quinoxalin-2-yloxy)piperidin-1-yl)methanone
Overview
Description
“(1-(Methylsulfonyl)piperidin-4-yl)(4-(quinoxalin-2-yloxy)piperidin-1-yl)methanone” is a chemical compound with the molecular formula C20H26N4O4S and a molecular weight of 418.51. It is related to the compound “(1-(Methylsulfonyl)piperidin-4-yl)methanol”, which has a CAS Number of 241134-34-9 .
Molecular Structure Analysis
The InChI code for the related compound “(1-(Methylsulfonyl)piperidin-4-yl)methanol” is 1S/C7H15NO3S/c1-12(10,11)8-4-2-7(6-9)3-5-8/h7,9H,2-6H2,1H3 . This might provide some insight into the structure of “(1-(Methylsulfonyl)piperidin-4-yl)(4-(quinoxalin-2-yloxy)piperidin-1-yl)methanone”.Physical And Chemical Properties Analysis
The related compound “(1-(Methylsulfonyl)piperidin-4-yl)methanol” has a molecular weight of 193.27 and is a solid at room temperature . It’s reasonable to assume that “(1-(Methylsulfonyl)piperidin-4-yl)(4-(quinoxalin-2-yloxy)piperidin-1-yl)methanone” might have similar physical properties.Scientific Research Applications
Medicinal Chemistry and Drug Design
Piperidine derivatives, including the compound you’ve mentioned, serve as crucial building blocks in drug development. Their six-membered ring structure makes them versatile for constructing biologically active molecules. Researchers explore modifications around the piperidine core to design novel drugs. Potential applications include antiviral, anticancer, and anti-inflammatory agents .
Antimicrobial Agents
Exploring the structural variations of piperidine derivatives, scientists have developed novel antimicrobial agents. These compounds exhibit activity against bacteria, fungi, and other pathogens. The compound you’ve mentioned may contribute to this field by providing a scaffold for designing effective antibiotics .
NLRP3 Inflammasome Modulators
The piperidine ring system has attracted interest in modulating the NLRP3 inflammasome, a key player in inflammatory responses. Researchers combine piperidine-based fragments with other pharmacophores to create potential inhibitors. These molecules could have implications in treating inflammatory diseases .
Safety and Hazards
The related compound “(1-(Methylsulfonyl)piperidin-4-yl)methanol” is labeled with the GHS07 pictogram and has the signal word “Warning”. Hazard statements include H302, and precautionary statements include P264, P270, P330, P501 . It’s important to handle all chemical compounds with care and to follow safety protocols.
properties
IUPAC Name |
(1-methylsulfonylpiperidin-4-yl)-(4-quinoxalin-2-yloxypiperidin-1-yl)methanone |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N4O4S/c1-29(26,27)24-12-6-15(7-13-24)20(25)23-10-8-16(9-11-23)28-19-14-21-17-4-2-3-5-18(17)22-19/h2-5,14-16H,6-13H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CJPMIRQLLXIFPU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1CCC(CC1)C(=O)N2CCC(CC2)OC3=NC4=CC=CC=C4N=C3 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N4O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(1-(Methylsulfonyl)piperidin-4-yl)(4-(quinoxalin-2-yloxy)piperidin-1-yl)methanone | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-bromo-N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzenesulfonamide](/img/structure/B2446405.png)
![N-cyclohexyl-4-oxo-8-(p-tolyl)-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide](/img/structure/B2446407.png)
![2-(5-Benzyl-4,6-dioxo-1,3,3a,6a-tetrahydropyrrolo[3,4-c]pyrrol-2-yl)pyrimidine-4-carbonitrile](/img/structure/B2446408.png)
![N-(benzo[d][1,3]dioxol-5-yl)-2-(3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)acetamide oxalate](/img/structure/B2446412.png)
![N-((8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl)-1H-imidazole-5-carboxamide](/img/structure/B2446414.png)
![N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-3-(trifluoromethyl)benzamide](/img/structure/B2446415.png)
